Cas no 1785172-95-3 (3-Thiophenepropanoic acid, 4-methyl-)

3-Thiophenepropanoic acid, 4-methyl-, is a thiophene derivative with a propanoic acid substituent at the 3-position and a methyl group at the 4-position of the thiophene ring. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly in the formation of heterocyclic frameworks. The presence of both carboxylic acid and thiophene moieties allows for further functionalization, making it a valuable intermediate in medicinal chemistry and material science applications. Its structural features contribute to potential applications in the development of bioactive molecules or conjugated materials. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for synthetic use.

3-Thiophenepropanoic acid, 4-methyl- structure

1785172-95-3 structure

Product Name:3-Thiophenepropanoic acid, 4-methyl-

CAS No:1785172-95-3

MF:C₈H₁₀O₂S

MW:170.228801250458

CID:6421426

PubChem ID:21136185

Update Time:2025-06-07

3-Thiophenepropanoic acid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenepropanoic acid, 4-methyl-
- SCHEMBL148863
- 3-(4-methylthiophen-3-yl)propanoic acid
- 3-(4-methylthiophen-3-yl)propanoicacid
- 1785172-95-3
- EN300-1457308
- Inchi： 1S/C8H10O2S/c1-6-4-11-5-7(6)2-3-8(9)10/h4-5H,2-3H2,1H3,(H,9,10)
- InChI Key： JCOLSHCVCITSFG-UHFFFAOYSA-N
- SMILES： C1SC=C(C)C=1CCC(O)=O

Computed Properties

Exact Mass: 170.04015073g/mol
Monoisotopic Mass: 170.04015073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 65.5Å²

Experimental Properties

Density: 1.223±0.06 g/cm3(Predicted)
Boiling Point: 300.9±27.0 °C(Predicted)
pka: 4.63±0.10(Predicted)

3-Thiophenepropanoic acid, 4-methyl- Pricemore >>

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